Cas no 85274-56-2 (2-Chloro-7-methoxy-3-phenylquinoline)

• Product Name: 2-Chloro-7-methoxy-3-phenylquinoline
• CAS No: 85274-56-2
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 873193
• PubChem ID: 13200188
• Update Time: 2025-04-19

2-Chloro-7-methoxy-3-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-7-METHOXY-3-PHENYLQUINOLINE
• 2-HYDROXY-4,8-DIMETHYL-7-BROMO-QUINOLINE
• Quinoline,2-chloro-7-methoxy-3-phenyl
• 85274-56-2
• MFCD09998022
• SCHEMBL8987062
• DTXSID60526958
• CS-0365233
• 2-Chloro-7-methoxy-3-phenylquinoline

• Inchi： 1S/C16H12ClNO/c1-19-13-8-7-12-9-14(11-5-3-2-4-6-11)16(17)18-15(12)10-13/h2-10H,1H3
• InChI Key： BWUOBDNTWOCUFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)C=C2C=CC(=CC2=N1)OC

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 400.6°C at 760 mmHg
• Flash Point: 196.1°C
• Refractive Index: 1.638
• PSA: 22.12000
• LogP: 4.56380

2-Chloro-7-methoxy-3-phenylquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines